2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]ethyl 4-(1-piperidinylsulfonyl)benzoate
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]ethyl 4-(1-piperidinylsulfonyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0975485
InChI:
InChI=1S/C28H29N3O6S2/c1-21-9-13-23(14-10-21)31(27-25-7-3-4-8-26(25)38(33,34)29-27)19-20-37-28(32)22-11-15-24(16-12-22)39(35,36)30-17-5-2-6-18-30/h3-4,7-16H,2,5-6,17-20H2,1H3
SMILES:
CC1=CC=C(C=C1)N(CCOC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C4=NS(=O)(=O)C5=CC=CC=C54
Molecular Formula:
C28H29N3O6S2
Molecular Weight:
567.7 g/mol
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]ethyl 4-(1-piperidinylsulfonyl)benzoate
CAS No.:
Cat. No.: VC0975485
Molecular Formula: C28H29N3O6S2
Molecular Weight: 567.7 g/mol
* For research use only. Not for human or veterinary use.
![2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]ethyl 4-(1-piperidinylsulfonyl)benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H29N3O6S2 |
|---|---|
| Molecular Weight | 567.7 g/mol |
| IUPAC Name | 2-(N-(1,1-dioxo-1,2-benzothiazol-3-yl)-4-methylanilino)ethyl 4-piperidin-1-ylsulfonylbenzoate |
| Standard InChI | InChI=1S/C28H29N3O6S2/c1-21-9-13-23(14-10-21)31(27-25-7-3-4-8-26(25)38(33,34)29-27)19-20-37-28(32)22-11-15-24(16-12-22)39(35,36)30-17-5-2-6-18-30/h3-4,7-16H,2,5-6,17-20H2,1H3 |
| Standard InChI Key | NZSMBGQVQITNBE-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N(CCOC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C4=NS(=O)(=O)C5=CC=CC=C54 |
| Canonical SMILES | CC1=CC=C(C=C1)N(CCOC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C4=NS(=O)(=O)C5=CC=CC=C54 |
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